98-97-5

Pyrazine-2-carboxylic acid

In Stock

• CAS RN:
• 98-97-5

• Formula:
• C5H4N2O2

• InChI:
• InChI=1S/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9)

• InChIKey:
• NIPZZXUFJPQHNH-UHFFFAOYSA-N

• Pyrazine-2-carboxylic acid is the parent compound of the class of pyrazinecarboxylic acids, that is pyrazine bearing a single carboxy substituent. The active metabolite of the antitubercular drug pyrazinamide. It has a role as a drug metabolite and an antitubercular agent. It is a conjugate acid of a pyrazine-2-carboxylate.
  Pyrazin-2-carboxylic acid, also known as pyrazinoic acid or pyrazinoate, belongs to the class of organic compounds known as pyrazine carboxylic acids. These are heterocyclic compounds containing a pyrazine ring substituted by one or more carboxylic acid groups. Pyrazin-2-carboxylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Pyrazin-2-carboxylic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, pyrazin-2-carboxylic acid is pri...

2-((tert-Butoxycarbonyl)amino)-5,5-dimethylhexanoic acid

In Stock

• CAS RN:
• 403698-97-5

• Formula:
• C13H25NO4

• InChI:
• InChI=1S/C13H25NO4/c1-12(2,3)8-7-9(10(15)16)14-11(17)18-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)

• InChIKey:
• KMLQLFNXPXFYCZ-UHFFFAOYSA-N

• 2-((tert-Butoxycarbonyl)amino)-5,5-dimethylhexanoic acid is a useful research compound. Its molecular formula is C13H25NO4 and its molecular weight is 259.34 g/mol. The purity is usually 95%.

6-Ethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one

In Stock

• CAS RN:
• 872198-97-5

• Formula:
• C26H25NO5S

• InChI:
• InChI=1S/C26H25NO5S/c1-4-32-21-10-13-24-23(15-21)26(28)25(17-27(24)16-19-7-5-6-18(2)14-19)33(29,30)22-11-8-20(31-3)9-12-22/h5-15,17H,4,16H2,1-3H3

• InChIKey:
• IJPIBYIQVFCZOD-UHFFFAOYSA-N

• 6-Ethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one is a useful research compound. Its molecular formula is C26H25NO5S and its molecular weight is 463.55. The purity is usually 95%.

(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methanol

In Stock

• CAS RN:
• 885698-97-5

• Formula:
• C11H12ClN3O2S

• InChI:
• InChI=1S/C11H12ClN3O2S/c12-11-13-8-5-7(6-16)18-9(8)10(14-11)15-1-3-17-4-2-15/h5,16H,1-4,6H2

• InChIKey:
• UJOJBFAUAVIWPP-UHFFFAOYSA-N

• (2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C11H12ClN3O2S and its molecular weight is 285.75 g/mol. The purity is usually 95%.

(S)-4-Amino-5-phenylpentanoic acid

In Stock

• CAS RN:
• 916198-97-5

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c12-10(6-7-11(13)14)8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1

• InChIKey:
• URBAOHLJWLYLQE-JTQLQIEISA-N

• (S)-4-Amino-5-phenylpentanoic acid, also known as (S)-4-Amino-5-phenylpentanoic acid, is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.246. The purity is usually 95%.

2-[methyl-[(3R)-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]acetic acid

In Stock

• CAS RN:
• 372198-97-5

• Formula:
• C19H20F3NO3

• InChI:
• InChI=1S/C19H20F3NO3/c1-23(13-18(24)25)12-11-17(14-5-3-2-4-6-14)26-16-9-7-15(8-10-16)19(20,21)22/h2-10,17H,11-13H2,1H3,(H,24,25)/t17-/m1/s1

• InChIKey:
• KZWQAWBTWNPFPW-QGZVFWFLSA-N

• Inhibitor of the glial glycine transporter (GlyT1);  derivative of Org 24598.

4-methoxy-2,5-dimethyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-97-5

• Formula:
• C25H28N6O3S

• InChI:
• InChI=1S/C25H28N6O3S/c1-15-14-23(16(2)13-22(15)34-6)35(32,33)30-21-9-7-20(8-10-21)26-24-11-12-25(28-27-24)31-19(5)17(3)18(4)29-31/h7-14,30H,1-6H3,(H,26,27)

• InChIKey:
• WXXZBPZGUDFLEY-UHFFFAOYSA-N

• 4-methoxy-2,5-dimethyl-N-(4-{[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C25H28N6O3S and its molecular weight is 492.6 g/mol. The purity is usually 95%.

tert-Butyl (2-(trifluoromethyl)piperidin-4-yl)carbamate

Usually In Stock

• CAS RN:
• 1255098-97-5

• Formula:
• C11H19F3N2O2

• InChI:
• InChI=1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-7-4-5-15-8(6-7)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)

• InChIKey:
• IHMWVWBSRVQKQQ-UHFFFAOYSA-N

• Tert-Butyl (2-(trifluoromethyl)piperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C11H19F3N2O2 and its molecular weight is 268.28 g/mol. The purity is usually 95%.